![molecular formula C2H6N2O2 B1618017 N-Nitrosoethanolamine CAS No. 98033-27-3](/img/structure/B1618017.png)
N-Nitrosoethanolamine
Overview
Description
N-Nitrosoethanolamine, also known as this compound, is a useful research compound. Its molecular formula is C2H6N2O2 and its molecular weight is 90.08 g/mol. The purity is usually 95%.
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Scientific Research Applications
Water and Wastewater Treatment
Research on N-Nitrosoethanolamine and related compounds, primarily N-nitrosodimethylamine (NDMA), has focused on their formation and presence in water and wastewater treatment processes. Studies have developed methods for quantifying the concentration of organic precursors of NDMA, such as this compound, in wastewater and natural waters. These methods are vital for assessing and mitigating the risks associated with carcinogenic compounds in water treatment systems (Mitch, Gerecke, & Sedlak, 2003).
Environmental Impact and Disinfection By-Products
Another significant area of research is understanding the environmental impact of nitrosamines like this compound. They are often identified as disinfection by-products in chloraminated waters, posing a potential health hazard. Research efforts are directed towards understanding the mechanisms of nitrosamine formation during water disinfection processes and developing methods to mitigate their formation (Nawrocki & Andrzejewski, 2011).
Understanding Formation Mechanisms
Studies have also delved into the formation mechanisms of nitrosamines like this compound in various conditions. For instance, research has investigated the formation of NDMA from reactions involving monochloramine, a common disinfectant, and organic nitrogen-containing precursors. This research is crucial for developing strategies to prevent the formation of harmful nitrosamines in water treatment and other industrial processes (Choi & Valentine, 2002).
Removal Techniques
Efforts to develop removal techniques for this compound and related compounds from water sources are also a key area of research. Techniques such as reverse osmosis and UV treatment have been explored for their effectiveness in removing nitrosamines from water, which is critical for ensuring safe drinking water and mitigating environmental impacts (Plumlee, López‐Mesas, Heidlberger, Ishida, & Reinhard, 2008).
Properties
IUPAC Name |
N-(2-hydroxyethyl)nitrous amide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H6N2O2/c5-2-1-3-4-6/h5H,1-2H2,(H,3,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACPNQDPDVJCEBP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)NN=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40243378 | |
Record name | N-Nitrosoethanolamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40243378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
90.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
98033-27-3 | |
Record name | N-Nitrosoethanolamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0098033273 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Nitrosoethanolamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40243378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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